Cas no 2229601-98-1 (5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229601-98-1
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 6553478
• PubChem ID: 165700036
• Update Time: 2025-05-20

5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2229601-98-1
• 5-(2-{[(tert-butoxy)carbonyl]amino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1891675

• Inchi： 1S/C17H21N3O5/c1-17(2,3)25-16(23)19-13-8-10(24-5)6-7-11(13)14-12(15(21)22)9-18-20(14)4/h6-9H,1-5H3,(H,19,23)(H,21,22)
• InChI Key： FFPKWDKEKFFFPF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1=C(C(=O)O)C=NN1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2229601-98-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, a methoxyphenyl group, and a tert-butoxy carbonyl amino group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of new drug candidates. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to interact with various biological targets, including enzymes and receptors. This makes it an attractive scaffold for drug design. The methoxyphenyl group further enhances the molecule's pharmacokinetic properties, such as solubility and bioavailability, while the tert-butoxy carbonyl amino group contributes to its stability and reactivity.

One of the most promising applications of this compound is in the area of enzyme inhibition. Researchers have demonstrated that it exhibits potent inhibitory activity against certain proteases and kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The tert-butoxy carbonyl amino group plays a critical role in this activity by providing a site for hydrogen bonding and other non-covalent interactions with the enzyme's active site.

In addition to its enzymatic activity, this compound has also shown potential as a building block in organic synthesis. Its structure allows for easy modification through various chemical reactions, enabling the creation of more complex molecules with tailored properties. For instance, the carboxylic acid group can be converted into an ester or amide, expanding its functional versatility.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and protection/deprotection strategies. The use of tert-butoxycarbonyl (Boc) protecting groups is particularly important in ensuring the stability and purity of intermediate compounds during the synthesis process.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological properties. Initial findings suggest that it has a moderate environmental footprint, with acceptable degradation rates under aerobic conditions. However, further research is needed to fully understand its impact on ecosystems and to develop sustainable production methods.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its unique structure, coupled with its diverse functional groups, offers immense potential for innovation across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.